Cas no 57618-25-4 (Benzenepropanoic acid, a-hydroxy-, sodium salt (1:1), (aS)-)

• Product Name: Benzenepropanoic acid, a-hydroxy-, sodium salt (1:1), (aS)-
• CAS No: 57618-25-4
• MF: C₉H₉NaO₃
• MW: 188.155733823776
• CID: 381157
• PubChem ID: 23707055
• Update Time: 2025-04-19

Benzenepropanoic acid, a-hydroxy-, sodium salt (1:1), (aS)- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, a-hydroxy-, sodium salt (1:1), (aS)-
• sodium (S)-3-phenyllactate
• sodium,(2S)-2-hydroxy-3-phenylpropanoate
• sodium 2-hydroxy-3-phenylpropanoate
• NS00086856
• EINECS 260-853-1
• 57618-25-4
• Sodium (S)-2-hydroxy-3-phenylpropanoate
• DTXSID40973188
• SCHEMBL10344894

• Inchi： 1S/C9H10O3.Na/c10-8(9(11)12)6-7-4-2-1-3-5-7;/h1-5,8,10H,6H2,(H,11,12);/q;+1/p-1/t8-;/m0./s1
• InChI Key： DVSAFLNBVQKEKE-QRPNPIFTSA-M
• SMILES： [Na+].O[C@H](C(=O)[O-])CC1C=CC=CC=1

Computed Properties

• Exact Mass: 188.04497
• Monoisotopic Mass: 188.044939
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.4

Experimental Properties

• Boiling Point: 331.6°Cat760mmHg
• Flash Point: 168.5°C
• PSA: 60.36